1-N-Butyl-2-phenylbenzimidazole

• Molecular Formula: C17H18N2
• Molecular Weight: 250.34 g/mol
• IUPAC Name: 1-butyl-2-phenylbenzimidazole
• InChI: InChI=1S/C17H18N2/c1-2-3-13-19-16-12-8-7-11-15(16)18-17(19)14-9-5-4-6-10-14/h4-12H,2-3,13H2,1H3
• InChI Key: DBFUTNRFTWPDKG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2N=C1C3=CC=CC=C3

Description

1-N-Butyl-2-phenylbenzimidazole is a benzimidazole derivative featuring an n-butyl group at the N1 position and a phenyl group at the C2 position. Benzimidazoles are heterocyclic compounds with a fused benzene and imidazole ring, widely studied for their pharmacological and material science applications. Structural characterization of such compounds typically relies on NMR, FTIR, and X-ray crystallography .

Comparison with Similar Compounds

Structural and Substituent Effects

Key Comparisons:

Compound Name	Substituents	Key Structural Features	References
1-N-Butyl-2-phenylbenzimidazole	N1: n-butyl; C2: phenyl	Enhanced lipophilicity; π-π interactions
2-n-Butyl-5-chloro-1H-benzimidazole	N1: H; C2: n-butyl; C5: Cl	Electron-withdrawing Cl; altered reactivity
1-(4-tert-Butylbenzyl)-2-(4-tert-butylphenyl)-1H-benzimidazole	N1: 4-tert-butylbenzyl; C2: 4-tert-butylphenyl	Steric bulk; reduced solubility
1-Benzyl-2-phenyl-5-chloro-1H-benzimidazole	N1: benzyl; C2: phenyl; C5: Cl	Chloro group enhances electronic effects
2-Acetamidobenzimidazole	C2: acetamido	Hydrogen-bonding capacity

• N-Alkyl vs. N-Aryl Substituents: The n-butyl group in 1-N-Butyl-2-phenylbenzimidazole increases lipophilicity compared to aryl substituents (e.g., benzyl in ), favoring membrane penetration.
• Electron-Withdrawing Groups : Chloro substituents (e.g., in and ) decrease electron density on the benzimidazole ring, altering reactivity and binding modes compared to electron-donating groups like phenyl .
• Hydrogen Bonding: 2-Acetamidobenzimidazole () forms intermolecular hydrogen bonds via the acetamido group, unlike 1-N-Butyl-2-phenylbenzimidazole, which lacks H-bond donors .

Pharmacological Activity

• Antimicrobial and Anticancer Effects : Compounds with thioacetamido or chloro substituents () exhibit enhanced antimicrobial activity compared to alkyl-substituted derivatives, likely due to increased electrophilicity .
• Enzyme Inhibition : N-substituted benzimidazoles with aryl groups (e.g., 2-phenyl in the target compound) show acetylcholinesterase inhibition, while chloro derivatives () are more effective against protozoal targets .

Spectroscopic and Crystallographic Data

• NMR Shifts : The N-butyl group in 1-N-Butyl-2-phenylbenzimidazole results in distinct aliphatic proton shifts (δ ~0.8–1.5 ppm) compared to aromatic protons in benzyl-substituted analogues (δ ~7.0–7.8 ppm) .
• Crystal Packing : Bulky tert-butyl groups () disrupt molecular packing, reducing crystallinity compared to the planar phenyl group in the target compound .